Cas no 107990-93-2 (ISF 2715 (9CI))

ISF 2715 (9CI) structure
ISF 2715 (9CI) structure
Product Name:ISF 2715 (9CI)
CAS No:107990-93-2
MF:C34H52O6
MW:556.773091316223
CID:160397
PubChem ID:3086526
Update Time:2025-04-19

ISF 2715 (9CI) Chemical and Physical Properties

Names and Identifiers

    • ISF 2715 (9CI)
    • Isf-2715
    • AC1MJ6CM
    • ISF 2715
    • (2S,6aR,12aS)-10-(4-hydroxy-4-oxobutanoyl)oxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,14,14a,14b-tetradecahydropicene-2-carboxylic acid
    • (2S,6aR,12aS)-10-(3-carboxypropanoyloxy)-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,14,14a,14b-tetradecahydropicene-2-carboxylic acid
    • 107990-93-2
    • Inchi: 1S/C34H52O6/c1-29(2)23-12-15-34(7)24(32(23,5)14-13-25(29)40-27(37)11-10-26(35)36)9-8-21-22-20-31(4,28(38)39)17-16-30(22,3)18-19-33(21,34)6/h9,21-23,25H,8,10-20H2,1-7H3,(H,35,36)(H,38,39)/t21?,22?,23?,25?,30?,31-,32-,33+,34?/m0/s1
    • InChI Key: VRFVGZRKFFTPCG-OZCBSENFSA-N
    • SMILES: O(C(CCC(=O)O)=O)C1CC[C@@]2(C)C(C1(C)C)CCC1(C)C2=CCC2C3C[C@](C(=O)O)(C)CCC3(C)CC[C@@]12C

Computed Properties

  • Exact Mass: 556.37638937g/mol
  • Monoisotopic Mass: 556.37638937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 6
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 101Ų
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